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Compound of Interest

Compound Name: Harzianopyridone

Cat. No.: B10764625

Essential Safety and Handling Guide for
Harzianopyridone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of
Harzianopyridone, a potent inhibitor of mitochondrial complex Il.[1] Adherence to these
protocols is essential for ensuring laboratory safety and the integrity of your research.

Immediate Safety and Hazard Information

Harzianopyridone is a natural product isolated from the fungus Trichoderma harzianum.[1]
While a specific Safety Data Sheet (SDS) for Harzianopyridone was not available for direct
analysis, based on data for similar pyridone-based compounds, it should be handled with
caution. The likely primary hazard is oral toxicity.

Assumed GHS Classification:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]
Primary Routes of Exposure: Ingestion, inhalation of dust, skin and eye contact.

First Aid Measures:
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
center or doctor.[2]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

e In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical
attention.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

Personal Protective Equipment (PPE) and
Engineering Controls

Strict adherence to PPE protocols is mandatory when handling Harzianopyridone.
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Control/PPE

Specification

Purpose

Engineering Controls

Chemical Fume Hood

To minimize inhalation of dust
or aerosols, especially when
weighing or transferring the

solid compound.

Eye Protection

Tight-sealing safety goggles or

a face shield.

To protect against splashes

and dust.

Hand Protection

Chemical-resistant nitrile

gloves.

To prevent skin contact.
Inspect gloves prior to use and
dispose of them properly after

handling.

Body Protection

A fully-buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
may be required for handling
large quantities or if
engineering controls are not

sufficient.

To prevent inhalation of fine

particles.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Harzianopyridone from receipt to preparation of a

stock solution.

e Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at

-20°C for long-term stability.[1]

o Log the compound in your chemical inventory.

e Preparation for Weighing:
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[e]

Work exclusively within a certified chemical fume hood.

o

Don all required PPE as listed in the table above.

[¢]

Prepare the workspace by laying down absorbent bench paper.

[¢]

Assemble all necessary equipment: spatula, weigh paper or boat, analytical balance, and
a container for the stock solution.

e Weighing the Compound:

[¢]

Carefully open the container to avoid creating airborne dust.

[¢]

Using a clean spatula, transfer the desired amount of solid Harzianopyridone to the
weigh paper.

[e]

Close the primary container tightly immediately after weighing.

[e]

Record the exact weight.

e Preparation of Stock Solution:

[¢]

Harzianopyridone is soluble in methanol.[1]

[¢]

Carefully add the weighed solid to a labeled volumetric flask.

[e]

Add a small amount of methanol to dissolve the solid, swirling gently.

o

Once dissolved, bring the solution to the final volume with methanol.

[¢]

Cap the flask and invert several times to ensure a homogenous solution.

[e]

Clearly label the stock solution with the compound name, concentration, solvent, date of
preparation, and your initials.

e Post-Handling:

o Clean all equipment used with an appropriate solvent (e.g., methanol) followed by soap
and water.
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o Dispose of all contaminated disposable materials (weigh paper, pipette tips, gloves) as
hazardous waste.

o Wipe down the work area within the fume hood.

o Remove PPE in the correct order to avoid self-contamination and dispose of single-use
items as hazardous waste.

o Wash hands thoroughly with soap and water.
Spill and Disposal Plan
Spill Response:
e Small Spills (in a fume hood):

Alert others in the immediate area.

o

[¢]

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

[¢]

Carefully scoop the absorbed material into a labeled hazardous waste container.

[e]

Clean the spill area with a suitable solvent (e.g., methanol), followed by soap and water.
Collect all cleaning materials as hazardous waste.

o Large Spills (outside a fume hood):

o

Evacuate the area immediately.

o

Alert your supervisor and the institution's Environmental Health and Safety (EHS)
department.

(¢]

Prevent entry into the contaminated area.
o Follow your institution's emergency procedures.

Waste Disposal:
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All materials contaminated with Harzianopyridone must be treated as hazardous waste.
e Waste Collection:

o Collect all waste (unused compound, contaminated solutions, disposable PPE, cleaning
materials) in a dedicated, properly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Harzianopyridone," and any associated hazard symbols.

e Storage:

o Store the waste container in a designated, secure, and well-ventilated satellite
accumulation area.

e Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and proper disposal.

Quantitative Data Summary
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Property Value Reference
CAS Number 137813-88-8 [1]
Molecular Formula C14H19NOs [1]
Molecular Weight 281.3 g/mol [1]
Appearance Solid [1]
Solubility Soluble in Methanol [1]
Storage Temperature -20°C [1]
Assumed GHS Hazard Code H302: Harmful if swallowed [2]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Harzianopyridone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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